Cas no 122625-13-2 (3H-Indolium,2-[5-(1,3-dihydro-3,3-dimethyl-1-pentyl-2H-indol-2-ylidene)-1,3-pentadien-1-yl]-3,3-dimethyl-1-pentyl-,bromide (1:1))

• Product Name: 3H-Indolium,2-[5-(1,3-dihydro-3,3-dimethyl-1-pentyl-2H-indol-2-ylidene)-1,3-pentadien-1-yl]-3,3-dimethyl-1-pentyl-,bromide (1:1)
• CAS No: 122625-13-2
• MF: C₃₅H₄₇BrN₂
• MW: 575.665088891983
• CID: 226048
• PubChem ID: 44152890
• Update Time: 2025-04-19

3H-Indolium,2-[5-(1,3-dihydro-3,3-dimethyl-1-pentyl-2H-indol-2-ylidene)-1,3-pentadien-1-yl]-3,3-dimethyl-1-pentyl-,bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[5-(1,3-dihydro-3,3-dimethyl-1-pentyl-2H-indol-2-ylidene)-1,3-pentadien-1-yl]-3,3-dimethyl-1-pentyl-,bromide (1:1)
• (2E)-2-[(2E,4E)-5-(3,3-dimethyl-1-pentylindol-1-ium-2-yl)penta-2,4-dienylidene]-3,3-dimethyl-1-pentylindole,bromide
• 3H-Indolium,2-[5-(1,3-dihydro-3,3-dimethyl-1-pentyl-2H-indol-2-ylidene)-1,3-pentadien-1-yl]-3,3-dimethyl-1-pentyl-,bromide (1
• 3H-indoli<wbr>
• LogP
• 3H-Indolium, 2-(5-(1,3-dihydro-3,3-dimethyl-1-pentyl-2H-indol-2-ylidene)-1,3-pentadien-1-yl)-3,3-dimethyl-1-pentyl-, bromide (1:1)
• DTXSID4073091
• 122625-13-2
• 3H-Indolium, 2-[5-(1,3-dihydro-3,3-dimethyl-1-pentyl-2H-indol-2-ylidene)-1,3-pentadienyl]-3,3-dimethyl-1-pentyl-, bromide
• 3H-Indolium, 2-(5-(1,3-dihydro-3,3-dimethyl-1-pentyl-2H-indol-2-ylidene)-1,3-pentadienyl)-3,3-dimethyl-1-pentyl-, bromide

• Inchi： 1S/C35H47N2.BrH/c1-7-9-18-26-36-30-22-16-14-20-28(30)34(3,4)32(36)24-12-11-13-25-33-35(5,6)29-21-15-17-23-31(29)37(33)27-19-10-8-2;/h11-17,20-25H,7-10,18-19,26-27H2,1-6H3;1H/q+1;/p-1
• InChI Key： MYWGCTIBJGTBSZ-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(CCCCC)C2C=CC=CC=2C(C)(C)C=1/C=C/C=C/C=C1\C(C)(C)C2C=CC=CC=2N\1CCCCC

Computed Properties

• Exact Mass: 574.29251
• Monoisotopic Mass: 574.292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 802
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2A^2

Experimental Properties

• PSA: 6.25